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Compound of Interest

Compound Name: Dinitrostilbenedisulfonic acid

Cat. No.: B089499 Get Quote

This technical guide provides a comprehensive overview of 4,4'-Dinitrostilbene-2,2'-disulfonic

acid, a key intermediate in the synthesis of fluorescent whitening agents and azo dyes. The

content is tailored for researchers, scientists, and professionals in drug development and

chemical synthesis, offering detailed information on its structure, properties, synthesis, and

analysis.

Chemical Structure and Properties
4,4'-Dinitrostilbene-2,2'-disulfonic acid, often abbreviated as DNSDA or DNDS, is an organic

compound with the chemical formula C₁₄H₁₀N₂O₁₀S₂.[1] Its structure is characterized by a

central stilbene backbone (a diarylethene) with two nitro groups and two sulfonic acid groups

substituted on the phenyl rings. The IUPAC name for this compound is 5-nitro-2-[(E)-2-(4-nitro-

2-sulfophenyl)ethenyl]benzenesulfonic acid.[1] It is typically produced and used as its disodium

salt, Disodium 4,4′-dinitrostilbene-2,2′-disulfonate.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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